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Compound of Interest

Compound Name:
2-Hydroxyglutarate-13C5

Disodium Salt

Cat. No.: B13839906

Get Quote

Executive Summary
The accumulation of 2-Hydroxyglutarate (2-HG) is the hallmark biomarker for isocitrate

dehydrogenase (IDH) mutations in gliomas and acute myeloid leukemia (AML). However,

quantifying 2-HG in complex biological matrices (tumor lysates, serum) is notoriously difficult

due to severe spectral overlap with Glutamate (Glu) and Glutamine (Gln).

2-Hydroxyglutarate-13C5 Disodium Salt serves as the definitive internal standard and

metabolic tracer. Its fully labeled carbon backbone (

) enables:

Spectral Editing: Complete separation from endogenous (unlabeled) metabolites using

heteronuclear filtering.

Absolute Quantification: Precise qNMR measurement via isotope dilution.
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Pathway Tracing: Unambiguous tracking of IDH-mutant activity in metabolic flux analysis

(MFA).

Product Profile & Chemical Properties
Property Specification

Chemical Name Disodium (R/S)-2-hydroxyglutarate-1,2,3,4,5-

Formula

MW
197.04 g/mol (Labeled) vs 192.08 g/mol

(Unlabeled)

Isotopic Purity atom %

Solubility

Highly soluble in water (

,

); >50 mg/mL

pH Stability
Stable at pH 6.0 – 8.0 (Degradation to lactone

possible at pH < 4)

Scientific Foundation: The IDH-Mutation Pathway
In healthy cells, IDH converts isocitrate to ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

-ketoglutarate (

-KG). In IDH1/2 mutant cells, the enzyme acquires a neomorphic activity, reducing

-KG to the oncometabolite D-2-hydroxyglutarate (D-2-HG).

Diagram 1: IDH-Mutant Metabolic Reprogramming
This diagram illustrates the diversion of the TCA cycle flux toward 2-HG production in IDH-

mutant cells.
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Caption: Metabolic diversion in IDH-mutant cells. Mutant IDH consumes NADPH to reduce

-KG to D-2-HG, blocking normal TCA cycle flux.

Technical Reference: NMR Spectral Parameters
The

labeling pattern introduces specific J-coupling constants (

) that are critical for spectral assignment and verifying the integrity of the standard.

Table 1:

Chemical Shifts and Coupling Constants (pH 7.0 in

)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b13839906/docs?utm_src=pdf-body-img#application-note-2-hydroxyglutarate-13c5-disodium-salt-for-high-resolution-nmr-spectroscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13839906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon Position
Chemical Shift (

, ppm)
Coupling (Hz)

Multiplicity (

-NMR)

C1 (Carboxyl) 181.9 Doublet

C2 (Methine) 72.8 Doublet of Doublets

C3 (Methylene) 31.7 Doublet of Doublets

C4 (Methylene) 34.2 Doublet of Doublets

C5 (Carboxyl) 183.6 Doublet

Note: Chemical shifts are referenced to TSP at 0.00 ppm. Values derived from Choi et al. [1]

and standard validation data.

Experimental Protocols
Protocol A: Preparation of Internal Standard Solution
Objective: Create a stable, calibrated stock of 2-HG-

for spiking into biological samples.

Weighing: Accurately weigh 5.0 mg of 2-Hydroxyglutarate-

Disodium Salt into a sterile microcentrifuge tube.

Dissolution: Add 500

L of

(99.9% D) containing 0.1% TSP (Trimethylsilylpropanoic acid) as a chemical shift reference.

Calculation: 5.0 mg / 197.04 g/mol

25.3

mol.

Concentration:
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50.7 mM stock solution.

pH Adjustment: Check pH using a micro-electrode. Adjust to pH 7.0

0.1 using dilute

or

.

Critical: Avoid acidic pH (< 4.0) to prevent lactone formation [2].

Storage: Aliquot into 50

L portions and store at -20°C. Stable for >6 months.

Protocol B: Quantitative Detection in Tumor Tissue
(Spike-In Method)
Objective: Quantify endogenous 2-HG in a tumor biopsy using the isotope dilution method to

overcome overlap with Glutamate.

1. Sample Extraction
Homogenization: Homogenize 50-100 mg of frozen tumor tissue in 400

L of cold methanol/water (80:20).

Lysis: Vortex vigorously and incubate on ice for 10 minutes.

Clarification: Centrifuge at 14,000 x g for 15 minutes at 4°C.

Drying: Transfer supernatant to a fresh tube and lyophilize (freeze-dry) to remove methanol

and water.

2. NMR Sample Reconstitution
Resuspension: Dissolve the dried extract in 550

L of Phosphate Buffer (100 mM, pH 7.0) prepared in
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.

Spike-In: Add 10

L of the 50 mM 2-HG-

stock (Protocol A) to the sample.

Final Standard Concentration:

0.9 mM.

Transfer: Transfer to a 5 mm NMR tube.

3. Acquisition Parameters (Bruker 600 MHz recommended)
Pulse Sequence: 2D

HSQC (Heteronuclear Single Quantum Coherence).

Rationale: The HSQC spectrum separates signals based on carbon chemical shift, resolving

2-HG from Glu/Gln. The

-labeled standard will appear as a massive doublet (due to

) centered at the same shift as the endogenous metabolite, but with a distinct satellite pattern
or simply vastly enhanced intensity if decoupling is used.

Optimized Parameters:

TD (Time Domain): 2048 (F2), 256 (F1).

NS (Scans): 8 - 16 (depending on sensitivity).

CNST2 (Coupling): Set

to 145 Hz.

D1 (Relaxation Delay): 2.0 s.

4. Data Analysis & Quantification
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Identify Peaks: Locate the H2-C2 cross-peak for 2-HG at

4.02 ppm /

72.8 ppm.

Differentiate:

Endogenous 2-HG: Appears as a singlet in the carbon dimension (at natural abundance

1.1%) or a central peak.

Standard (

): If

coupling is active (no decoupling), the standard appears as a doublet/multiplet flanking the
center. If decoupled, it adds directly to the intensity.

Best Practice: Use the Isotope Dilution Mass Spectrometry (IDMS) principle applied to

NMR. Compare the integral of the unique

-satellites (if visible) or use a 1D

-filtered proton experiment to select only the standard, then compare to the total signal.

Alternative (Simpler): Use the standard to confirm chemical shift position in the specific

matrix, then quantify the endogenous peak relative to the TSP internal standard, knowing

exactly where the 2-HG region of interest (ROI) is defined by the

spike.

Diagram 2: Experimental Workflow
This diagram outlines the process from tissue extraction to NMR data analysis.
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Caption: Workflow for quantifying 2-HG in tumor samples using 13C5-2HG spike-in and 2D

HSQC NMR.

Advanced Application: Hyperpolarized MRI
Reference
While Hyperpolarized [1-

]Pyruvate or [1-

]

-Ketoglutarate are the typical substrates injected to visualize metabolic flux in vivo, 2-HG-

plays a crucial role as the ex vivo reference standard.

Usage: When validating a new hyperpolarized imaging sequence (e.g., for detecting IDH

mutations), researchers must confirm that the new signal observed in vivo is indeed 2-HG.

Protocol:

Perform the in vivo hyperpolarized experiment (injecting HP-

KG).

Extract the tumor tissue post-scan.

Spike the extract with 2-HG-

.

Acquire high-resolution thermal NMR.

Validation: If the hyperpolarized signal frequency matches the chemical shift of the spiked

standard (corrected for isotope shifts), the detection is validated.
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-ketoglutarate.Nature Communications, 4, 2429. Link
Key Insight: Uses hyperpolarized precursors to generate labeled 2-HG in situ; 2-HG-13C5
is the requisite reference for these studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Frontiers | Comparison of 2-Hydroxyglutarate Detection With sLASER and MEGA-
sLASER at 7T [frontiersin.org]

To cite this document: BenchChem. [Application Note: 2-Hydroxyglutarate-13C5 Disodium
Salt for High-Resolution NMR Spectroscopy]. BenchChem, [2026]. [Online PDF]. Available

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.frontiersin.org/journals/neurology/articles/10.3389/fneur.2021.718423/full
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.nature.com%2Farticles%2Fnm.2682
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.science.org%2Fdoi%2F10.1126%2Fscitranslmed.3002693
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.nature.com%2Farticles%2Fncomms3429
https://www.benchchem.com/product/b13839906?utm_src=pdf-custom-synthesis#bc-rfq
https://www.frontiersin.org/journals/neurology/articles/10.3389/fneur.2021.718423/full
https://www.frontiersin.org/journals/neurology/articles/10.3389/fneur.2021.718423/full
https://www.benchchem.com/product/b13839906/docs#application-note-2-hydroxyglutarate-13c5-disodium-salt-for-high-resolution-nmr-spectroscopy
https://www.benchchem.com/product/b13839906/docs#application-note-2-hydroxyglutarate-13c5-disodium-salt-for-high-resolution-nmr-spectroscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13839906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


at: [https://www.benchchem.com/product/b13839906/docs#application-note-2-
hydroxyglutarate-13c5-disodium-salt-for-high-resolution-nmr-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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